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Compound of Interest

Compound Name: AZD-8529

Cat. No.: B1666240

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of AZD-8529, a selective positive allosteric modulator (PAM) of the metabotropic glutamate
receptor 2 (mGIuR2), in functional magnetic resonance imaging (fMRI) studies investigating
schizophrenia.

Introduction

Schizophrenia is a complex neuropsychiatric disorder characterized by a range of symptoms,
including cognitive deficits.[1][2] Glutamatergic dysfunction has been implicated in the
pathophysiology of the illness, making the metabotropic glutamate receptor 2 (mGIuR2) a
promising therapeutic target.[3][4][5] AZD-8529 is a potent and selective mGIuR2 PAM that
enhances the receptor's response to the endogenous ligand, glutamate.[6][7][8] Functional MRI
IS a non-invasive neuroimaging technique that can measure brain activity, offering a window
into the neural circuit effects of pharmacological agents like AZD-8529.[1][9]

This document outlines the mechanism of action of AZD-8529, summarizes key findings from a
clinical fMRI study in patients with schizophrenia, and provides detailed protocols for replicating
and extending this research.

Mechanism of Action
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AZD-8529 acts as a positive allosteric modulator at the mGIuR2 receptor.[6] Unlike direct
agonists, PAMs do not activate the receptor on their own but rather potentiate the effect of the
endogenous agonist, glutamate, leading to a more physiologically relevant modulation of
receptor activity.[1] The selectivity of AZD-8529 for mGIluR2 over other mGIuR subtypes allows
for a more precise investigation of this specific receptor's role in brain function and disease.[1]

[8]

Signaling Pathway of AZD-8529
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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